Cas no 13917-16-3 (6,7-Dimethoxy-1,2,3,4-Tetrahydro-Naphthalen-2-Ylamine Hydrochloride)

• Product Name: 6,7-Dimethoxy-1,2,3,4-Tetrahydro-Naphthalen-2-Ylamine Hydrochloride
• CAS No: 13917-16-3
• MF: C₁₂H₁₈ClNO₂
• MW: 243.729822635651
• MDL: MFCD09998858
• CID: 96652
• PubChem ID: 9816264
• Update Time: 2025-06-07

6,7-Dimethoxy-1,2,3,4-Tetrahydro-Naphthalen-2-Ylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenamine, 1,2,3,4-tetrahydro-6,7-dimethoxy-, hydrochloride
• 6,7-dimethoxy-1,2,3,4-tetrahydronaphthalen-2-amine,hydrochloride
• 6,7-Dimethoxy-1,2,3,4-tetrahydro-naphthalen-2-ylamine hydrochloride
• SB33295
• DTXSID00431214
• 1,2,3,4-Tetrahydro-6,7-dimethoxy-2-naphthalenamine
• SCHEMBL9781826
• 6,7-dimethoxy-1,2,3,4-tetrahydronaphthalen-2-amine Hydrochloride
• 6,7-Dimethoxy-1,2,3,4-tetrahydronaphthalen-2-amine--hydrogen chloride (1/1)
• 13917-16-3
• 6,7-dimethoxy-1,2,3,4-tetrahydronaphthalen-2-amine;hydrochloride
• MFCD09998858
• CS-0337452
• 6,7-Dimethoxy-1,2,3,4-Tetrahydro-Naphthalen-2-Ylamine Hydrochloride

• MDL： MFCD09998858
• Inchi： 1S/C12H17NO2.ClH/c1-14-11-6-8-3-4-10(13)5-9(8)7-12(11)15-2;/h6-7,10H,3-5,13H2,1-2H3;1H
• InChI Key： WMDJQUTVERCDFT-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C(=CC2=C(C=1)CC(CC2)N)OC

Computed Properties

• Exact Mass: 243.1026065g/mol
• Monoisotopic Mass: 243.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5Ų

6,7-Dimethoxy-1,2,3,4-Tetrahydro-Naphthalen-2-Ylamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6,7-Dimethoxy-1,2,3,4-Tetrahydro-Naphthalen-2-Ylamine Hydrochloride

Comprehensive Overview of 6,7-Dimethoxy-1,2,3,4-Tetrahydro-Naphthalen-2-Ylamine Hydrochloride (CAS No. 13917-16-3)

6,7-Dimethoxy-1,2,3,4-Tetrahydro-Naphthalen-2-Ylamine Hydrochloride (CAS No. 13917-16-3) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to as a tetrahydro-naphthalene derivative, is characterized by its unique structural features, including a dimethoxy-substituted aromatic ring and an amine hydrochloride functional group. Researchers are particularly interested in its potential applications in central nervous system (CNS) drug development, owing to its structural similarity to bioactive molecules.

The compound's CAS No. 13917-16-3 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial settings. Its 6,7-dimethoxy moiety is a key structural element that influences its solubility, stability, and interaction with biological targets. Recent studies have explored its role as a precursor in synthetic chemistry, particularly in the design of novel dopamine receptor ligands. This aligns with current trends in neuropharmacology, where researchers seek compounds with high selectivity and minimal side effects.

In the context of user search trends, queries such as "6,7-Dimethoxy-Tetrahydro-Naphthalen-2-Ylamine uses" and "CAS 13917-16-3 applications" reflect growing interest in its therapeutic potential. Discussions on platforms like ResearchGate and PubMed highlight its relevance in neurodegenerative disease research, a hot topic in 2024. Additionally, its amine hydrochloride form is frequently searched in conjunction with drug formulation techniques, underscoring its importance in pharmaceutical manufacturing.

From a synthetic chemistry perspective, the compound's tetrahydro-naphthalene core offers versatility for further functionalization. This has led to its use in medicinal chemistry projects targeting G-protein-coupled receptors (GPCRs), a major focus area in drug discovery. Its dimethoxy groups are also of interest in structure-activity relationship (SAR) studies, which aim to optimize drug efficacy and safety profiles.

Environmental and safety considerations are another aspect frequently searched by users. While 6,7-Dimethoxy-1,2,3,4-Tetrahydro-Naphthalen-2-Ylamine Hydrochloride is not classified as hazardous under standard guidelines, proper laboratory handling protocols are recommended. This aligns with broader industry trends emphasizing green chemistry and sustainable synthesis methods, which are increasingly prioritized in chemical research.

In summary, 6,7-Dimethoxy-1,2,3,4-Tetrahydro-Naphthalen-2-Ylamine Hydrochloride (CAS No. 13917-16-3) represents a promising compound with multifaceted applications. Its relevance to CNS drug development, coupled with its structural adaptability, positions it as a valuable tool for researchers. As interest in neuropharmacology and targeted drug design continues to rise, this compound is likely to remain a focal point in scientific discourse.